Cas no 942199-59-9 (4-Cyano-3-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 4-Cyano-3-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 942199-59-9
• MF: C₈H₃ClF₃NO₂S
• MW: 269.628130197525
• MDL: MFCD16041567
• CID: 1088439
• PubChem ID: 54592428
• Update Time: 2025-09-19

4-Cyano-3-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(trifluoromethyl)benzene-1-sulfonyl chloride
• 4-cyano-3-(trifluoromethyl)benzenesulfonyl chloride
• 4-Cyano-3-trifluoromethylbenzenesulfonyl chloride
• YKHLEJBYHQQAMZ-UHFFFAOYSA-N
• GS3119
• NE35074
• AK128862
• 4-Cyano-3-trifluoromethyl-benzenesulfonyl chloride
• CS-0458876
• C8H3ClF3NO2S
• 4-cyano-3-(trifluoromethyl)benzene-1-sulfonylchloride
• AKOS009099125
• EN300-25504
• SCHEMBL1762353
• 942199-59-9
• MFCD16041567
• D82628
• AS-69556
• DB-316473

• MDL： MFCD16041567
• Inchi： 1S/C8H3ClF3NO2S/c9-16(14,15)6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3H
• InChI Key： YKHLEJBYHQQAMZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C#N)C(C(F)(F)F)=C1)(=O)=O

Computed Properties

• Exact Mass: 268.9525117g/mol
• Monoisotopic Mass: 268.9525117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3
• XLogP3: 2.5